Cidoxepin hydrochloride

Description

Cidoxepin is the (Z) stereoisomer of doxepin, a psychotropic agent . Doxepin hydrochloride, the hydrochloride salt form of doxepin, is a dibenzoxepin derivative belonging to the tricyclic antidepressant (TCA) class of drugs . While not strictly a tricyclic antidepressant, doxepin shares many properties with drugs in this family, including amitriptyline, clomipramine, and others . Doxepin is available as a generic medication and is used to treat a variety of conditions .

Doxepin is prescribed as an oral solution, capsule, or tablet to treat depression and/or anxiety, including cases associated with alcoholism or manic-depressive disorders . It is also used to treat insomnia, specifically in individuals who have difficulty staying asleep . In addition to oral forms, doxepin is available as a topical cream for short-term management of itching caused by atopic dermatitis or lichen simplex chronicus .

The U.S. Food and Drug Administration (FDA) first approved doxepin in 1969 as an antidepressant . Later, in 2010, it was approved for the treatment of insomnia . Doxepin functions by influencing natural chemicals in the brain, such as norepinephrine and serotonin; it may also affect histamine levels, particularly when used to treat sleep disorders .

• CAS No.: 25127-31-5
• Product Name: Cidoxepin hydrochloride
• Molecular Formula: C19H22ClNO
• Molecular Weight: 315.8 g/mol
• IUPAC Name: (3Z)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H21NO.ClH/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19;/h3-6,8-12H,7,13-14H2,1-2H3;1H/b17-11-
• Standard InChIKey: MHNSPTUQQIYJOT-CULRIWENSA-N
• SMILES: CN(C)CCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl
• Canonical SMILES: CN(C)CCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl
• Purity: > 95%
• Synonyms: (3Z)-3-(Dibenz[b,e]oxepin-11(6H)-ylidene)-N,N-dimethyl-1-propanamine Hydrochloride; (Z)-3-(Dibenz[b,e]oxepin-11(6H)-ylidene)-N,N-dimethyl-1-propanamine Hydrochloride; (Z)-N,N-dimethyldibenz[b,e]oxepin-Δ11(6H),γ-propylamine Hydrochloride
• PubChem Compound: 5281088
• Last Modified: Aug 15 2023